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Compound of Interest

Compound Name: N-(8-Bromooctyl)phthalimide

Cat. No.: B098807 Get Quote

In-Depth Technical Guide: N-(8-
Bromooctyl)phthalimide
This guide provides an in-depth overview of the chemical properties of N-(8-
Bromooctyl)phthalimide, a compound relevant to researchers, scientists, and professionals in

the field of drug development and organic synthesis.

Chemical Properties
N-(8-Bromooctyl)phthalimide is a chemical compound with the molecular formula

C16H20BrNO.[1] Its molecular weight is approximately 338.24 g/mol .[1][2]

Property Value

Molecular Formula C16H20BrNO

Molecular Weight 338.240 g/mol [1]

CAS Number 17702-83-9[1][2]

Structural Information
The structure of N-(8-Bromooctyl)phthalimide consists of a phthalimide group connected to

an eight-carbon alkyl chain (octyl group), with a bromine atom at the terminal position of the
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Caption: Logical relationship between the chemical name and its constituent parts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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